![molecular formula C14H14N2O3 B2455243 (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione CAS No. 2137090-35-6](/img/structure/B2455243.png)
(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione, also known as Boc-L-proline or Boc-L-pro, is a cyclic amino acid derivative that has been widely used in scientific research. This compound has a unique chemical structure that makes it an attractive target for synthesis and study. In
Mechanism of Action
Target of Action
It belongs to the class of pyrrolopyrazine derivatives, which have been known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
Pyrrolopyrazine derivatives, including this compound, have been shown to interact with various biological targets, leading to a range of effects. For instance, some derivatives have shown more antibacterial, antifungal, and antiviral activities, while others have shown more activity on kinase inhibition .
Biochemical Pathways
These could include pathways related to microbial growth, inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .
Result of Action
Given its potential biological activities, it could lead to a range of effects at the molecular and cellular levels, such as inhibition of microbial growth, reduction of inflammation, inhibition of viral replication, inhibition of fungal growth, reduction of oxidation, inhibition of tumor growth, and inhibition of kinase activity .
Advantages and Limitations for Lab Experiments
(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee has several advantages for use in lab experiments, including its ease of synthesis, stability, and low cost. However, (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee is relatively hydrophobic and may have limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee, including the development of new synthetic methods, the exploration of its potential as a therapeutic agent for neurodegenerative diseases, and the investigation of its effects on cellular metabolism and signaling pathways. Additionally, the use of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee as a chiral auxiliary in asymmetric synthesis may continue to be an important area of research.
Synthesis Methods
(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee can be synthesized using a variety of methods, including the Strecker synthesis, the Gabriel synthesis, and the Mannich reaction. The Strecker synthesis involves the reaction of an aldehyde or ketone with ammonia and cyanide, followed by acid hydrolysis to yield the corresponding amino acid. The Gabriel synthesis involves the reaction of phthalimide with an alkyl halide to form an N-alkylphthalimide, which is then hydrolyzed to yield the corresponding primary amine. The Mannich reaction involves the reaction of an aldehyde or ketone with a primary amine and formaldehyde to yield a β-amino carbonyl compound.
Scientific Research Applications
(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee has been widely used in scientific research as a building block for the synthesis of peptides and peptidomimetics. Peptides and peptidomimetics are important tools for studying protein-protein interactions, enzyme mechanisms, and receptor-ligand interactions. (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trionee is also used as a chiral auxiliary in asymmetric synthesis, where it can be used to control the stereochemistry of a reaction.
properties
IUPAC Name |
(8aR)-2-benzyl-3,6,8,8a-tetrahydropyrrolo[1,2-a]pyrazine-1,4,7-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c17-11-6-12-14(19)15(9-13(18)16(12)8-11)7-10-4-2-1-3-5-10/h1-5,12H,6-9H2/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKSDUEUIONRUIC-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(=O)N(CC(=O)N2CC1=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2C(=O)N(CC(=O)N2CC1=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2137090-35-6 |
Source
|
Record name | (8aR)-2-benzyl-octahydropyrrolo[1,2-a]pyrazine-1,4,7-trione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.